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Compound of Interest

Compound Name: C 1303
CAS No.: 128113-19-9
Cat. No.: B1217264
Get Quote
. J

Product Identifier: Fluorescein Diacetate (FDA) Likely Catalog Number Reference: C 1303 (as
indicated by user query, likely a product-specific identifier corresponding to FDA, such as
Thermo Fisher Scientific's F1303) CAS Number: 596-09-8

This guide provides essential safety protocols and operational procedures for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
Fluorescein Diacetate (FDA). Due to the potential hazards associated with this chemical,
adherence to these guidelines is critical to ensure personal safety and proper disposal.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when handling Fluorescein Diacetate. The required PPE is detailed below.
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Protection Type

Required Equipment

Specifications and
Recommendations

Eye and Face

Chemical Safety Goggles

Must form a tight seal around
the eyes to protect against

splashes.

Full-face Shield

Recommended when there is
a significant risk of splashing

or aerosolization.[1]

Nitrile gloves are a suitable

option.[1][2] Always inspect

Hand Chemical-resistant Gloves i )
gloves for signs of degradation
or puncture before use.

Body Laboratory Coat Must be worn at all times.

Recommended for procedures

Impervious Apron with a higher risk of splashes

or spills.[1]

Full-length Pants & Closed-toe
Shoes

Mandatory laboratory attire.[1]

Respiratory

NIOSH/MSHA-approved

Respirator

Required if working with the
compound as a powder or if
there is a risk of aerosolization.
[1] Work should be conducted
in a well-ventilated area,
preferably within a chemical

fume hood.

Operational Plan: From Preparation to Disposal

Follow these step-by-step procedures for the safe handling and disposal of Fluorescein

Diacetate.

1. Preparation and Handling:
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Engineering Controls: All work with Fluorescein Diacetate should be performed in a well-
ventilated area.[3] The use of a chemical fume hood is strongly recommended, especially
when handling the solid form or preparing solutions.

Avoiding Exposure: Avoid direct contact with the skin, eyes, and clothing.[4] Do not ingest or
inhale the substance.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical.[3]

Solution Preparation: When preparing solutions, slowly add the solvent to the solid to
prevent splashing. If using a volatile solvent, ensure adequate ventilation.

Storage: Keep containers tightly sealed when not in use.[3][4] Store in a cool, dry, and well-
ventilated place, protected from light.[5]

. Disposal Plan:

Waste Collection: All waste materials contaminated with Fluorescein Diacetate, including
used gloves, disposable labware, and excess solutions, must be collected in a designated
and properly labeled hazardous waste container.

Disposal Regulations: Dispose of all chemical waste in accordance with local, state, and
federal regulations.[5] Do not dispose of down the drain unless explicitly permitted by your
institution's environmental health and safety office.

Decontamination: Decontaminate all work surfaces that have come into contact with the
chemical using an appropriate cleaning agent.

Emergency Procedures
First Aid Measures:

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.[4]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids. Seek immediate medical attention.[4]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

 Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.
Seek immediate medical attention.[3]

Spill Response Workflow:

In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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